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Cat. No.: B1329546 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einführung
Aromatische Sulfondiamine sind eine wichtige Klasse von Verbindungen, die durch zwei

Aminogruppen und eine Sulfongruppe gekennzeichnet sind, die an aromatische Ringe

gebunden sind. Diese einzigartige strukturelle Anordnung verleiht diesen Molekülen eine

bemerkenswerte thermische Stabilität, mechanische Festigkeit und chemische Beständigkeit.

Folglich finden sie breite Anwendung bei der Synthese von Hochleistungspolymeren,

Farbstoffen und pharmazeutischen Wirkstoffen. Das bekannteste Beispiel ist 4,4'-

Diaminodiphenylsulfon (DDS), allgemein bekannt als Dapson, das ein Grundpfeiler bei der

Behandlung von Lepra ist.[1] Dieser Leitfaden bietet einen detaillierten Überblick über die

grundlegende Chemie, Synthese, Eigenschaften und Hauptanwendungen aromatischer

Sulfondiamine.

Kernstruktur
Die allgemeine Struktur eines aromatischen Sulfondiamins besteht aus einer Sulfonylgruppe (-

SO2-), die als Brücke zwischen zwei Phenylringen dient, wobei jeder Ring eine Aminogruppe (-

NH2) trägt. Die Position der Aminogruppen (ortho, meta oder para) beeinflusst die

physikalischen und chemischen Eigenschaften des Moleküls erheblich.
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Synthese von aromatischen Sulfondiaminen
Die Synthesewege für aromatische Sulfondiamine, insbesondere für 4,4'-

Diaminodiphenylsulfon (Dapson), sind gut etabliert. Typischerweise umfassen diese Verfahren

mehrstufige Reaktionen, die mit leicht verfügbaren Ausgangsmaterialien beginnen.

Nachfolgend werden mehrere gängige Synthesemethoden beschrieben.

Methode 1: Ausgehend von 4-Chlornitrobenzol
Ein üblicher Weg zur Synthese von Dapson beginnt mit 4-Chlornitrobenzol. Dieses Verfahren

umfasst die Bildung eines Thioether-Zwischenprodukts, gefolgt von Oxidation und Reduktion.

4-Chlornitrobenzol 4,4'-Dinitrodiphenylsulfid  Natriumsulfid   4,4'-Dinitrodiphenylsulfon

  Oxidation
  (z.B. K2Cr2O7/H2SO4)   4,4'-Diaminodiphenylsulfon

(Dapson)

  Reduktion
  (z.B. SnCl2/HCl)  

Click to download full resolution via product page

Abbildung 1: Syntheseweg von Dapson aus 4-Chlornitrobenzol.

Detailliertes experimentelles Protokoll (basierend auf der
Synthese von Dapson)

Synthese von 4,4'-Dinitrodiphenylsulfid: 4-Chlornitrobenzol wird mit Natriumsulfid umgesetzt,

um 4,4'-Dinitrodiphenylsulfid zu ergeben.

Oxidation zu 4,4'-Dinitrodiphenylsulfon: Die Schwefelbrücke im 4,4'-Dinitrodiphenylsulfid wird

mit einem starken Oxidationsmittel wie Kaliumdichromat in Schwefelsäure zu einer

Sulfongruppe oxidiert, wodurch 4,4'-Dinitrodiphenylsulfon entsteht.

Reduktion zu 4,4'-Diaminodiphenylsulfon: Die Nitrogruppen des 4,4'-Dinitrodiphenylsulfons

werden anschließend zu Aminogruppen reduziert. Dies wird üblicherweise durch die

Verwendung von Zinn(II)-chlorid in Salzsäure erreicht, was zum Endprodukt Dapson führt.

Methode 2: Kondensations-, Oxidations- und
Reduktionsweg
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Ein alternatives industrielles Verfahren umfasst drei Hauptschritte: Kondensation, Oxidation

und Reduktion.[2][3]

4-Aminothiophenol +
4-Chlornitrobenzol 4-Nitro-4'-aminodiphenylsulfid  Kondensation   4-Nitro-4'-aminodiphenylsulfon

  Oxidation
  (Na2WO4 / H2O2)   4,4'-Diaminodiphenylsulfon

  Hydrierung
  (z.B. Pd/C)  

Click to download full resolution via product page

Abbildung 2: Industrieller Syntheseweg für 4,4'-Diaminodiphenylsulfon.

Detailliertes experimentelles Protokoll[2]
Kondensationsreaktion: 4-Aminothiophenol und 4-Chlornitrobenzol werden kondensiert, um

4-Nitro-4'-aminodiphenylsulfid zu bilden.[2]

Oxidation des Thioethers: Das Sulfid-Zwischenprodukt wird mit einem Oxidationssystem aus

Natriumwolframat (Na2WO4) und Wasserstoffperoxid (H2O2) unter sauren Bedingungen

zum entsprechenden Sulfon oxidiert.[2]

Reduktion der Nitrogruppe: Das resultierende 4-Nitro-4'-aminodiphenylsulfon wird durch

katalytische Hydrierung, typischerweise unter Verwendung von Palladium auf Kohle (Pd/C),

zum Endprodukt 4,4'-Diaminodiphenylsulfon reduziert.[2]

Physikalisch-chemische Eigenschaften
Aromatische Sulfondiamine sind typischerweise kristalline Feststoffe mit hohen

Schmelzpunkten aufgrund der starren aromatischen Struktur und der polaren Sulfongruppe.

Ihre Löslichkeit ist in der Regel in organischen Lösungsmitteln begrenzt, kann aber durch die

Wahl des Lösungsmittels und die Temperatur beeinflusst werden.
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Eigenschaft
4,4'-
Diaminodiphenylsulfon (p-
DDS)

3,3'-
Diaminodiphenylsulfon (m-
DDS)

CAS-Nummer 80-08-0 599-61-1[4]

Molekülformel C12H12N2O2S C12H12N2O2S[4]

Molekulargewicht 248.3 g/mol [5] 248.3 g/mol [4]

Aussehen Weißer kristalliner Feststoff[5]

Cremefarbener bis leicht

bräunlich-weißer kristalliner

Feststoff[6]

Schmelzpunkt 175-177 °C 170-174 °C[4][7]

Löslichkeit
Leicht löslich in Ethanol und

Aceton; unlöslich in Wasser.

Leicht löslich in DMSO und

Methanol; schwer löslich in

Wasser.[4][7]

Reinheit (typisch) ≥ 99% ≥ 99%[6]

Tabelle 1: Physikalisch-chemische Eigenschaften von para- und meta-isomeren

Diaminodiphenylsulfonen.

Spektroskopische Charakterisierung
Die Struktur und Reinheit von aromatischen Sulfondiaminen werden routinemäßig mit

verschiedenen spektroskopischen Techniken bestätigt.

Infrarotspektroskopie (FTIR)
Die FTIR-Spektroskopie ist nützlich zur Identifizierung der charakteristischen funktionellen

Gruppen. Die Sulfongruppe zeigt starke, ausgeprägte Absorptionsbanden.
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Funktionelle Gruppe Schwingung
Typischer
Wellenzahlbereich (cm⁻¹)

N-H (Amin) Streckschwingung
3300-3500 (typischerweise

zwei Banden)

S=O (Sulfon)
Asymmetrische

Streckschwingung
1350-1300

S=O (Sulfon)
Symmetrische

Streckschwingung
1180-1140

C=C (Aromatisch) Streckschwingung 1600-1450

Tabelle 2: Charakteristische FTIR-Absorptionsbanden für aromatische Sulfondiamine.

Kernspinresonanzspektroskopie (NMR)
¹H- und ¹³C-NMR-Spektroskopie liefern detaillierte Informationen über die molekulare Struktur.

Die chemischen Verschiebungen der aromatischen Protonen werden durch die Position und

die elektronenziehende Natur der Sulfongruppe sowie die elektronenspendende Natur der

Aminogruppen beeinflusst.

¹H-NMR: Aromatische Protonen erscheinen typischerweise im Bereich von 6,5-8,0 ppm.[5]

Die Protonen der Aminogruppe (-NH2) zeigen ein breites Singulett, dessen Position je nach

Lösungsmittel und Konzentration variieren kann.[8]

¹³C-NMR: Die aromatischen Kohlenstoffatome resonieren im Bereich von 110-155 ppm.[9]

Die Kohlenstoffatome, die direkt an die Sulfongruppe gebunden sind, sind aufgrund des

starken entschirmenden Effekts des Sulfons typischerweise weiter unten im Feld zu finden.

Reaktivität und Schlüsselreaktionen
Die Chemie der aromatischen Sulfondiamine wird von der Reaktivität der Aminogruppen und

der Stabilität der Sulfonbrücke bestimmt.

Reaktionen mit den Aminogruppen
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Die primären Aminogruppen sind nukleophil und können an einer Vielzahl von Reaktionen

teilnehmen, insbesondere an Polykondensationsreaktionen. Diese Reaktivität ist grundlegend

für ihre Verwendung als Monomere bei der Herstellung von Hochleistungspolymeren.

Polymerisation
Aromatische Sulfondiamine dienen als wichtige Monomere bei der Synthese von Polyimiden,

Polyamiden und Poly(ether-sulfon)en. Diese Polymere sind für ihre außergewöhnliche

thermische Stabilität, mechanische Festigkeit und chemische Beständigkeit bekannt.

Aromatisches Sulfondiamin
(z.B. DDS)

Poly(amidsäure)

  +  

Aromatisches Dianhydrid

Polyimid

  Thermische oder
  chemische Imidisierung  

Click to download full resolution via product page

Abbildung 3: Allgemeiner Reaktionsweg für die Synthese von Polyimiden.

Die Reaktion eines aromatischen Sulfondiamins mit einem aromatischen Dianhydrid führt zu

einem Poly(amidsäure)-Zwischenprodukt, das anschließend durch Erhitzen oder chemische

Dehydratisierung zu einem thermisch stabilen Polyimid cyclisiert wird.[10]

Anwendungen
Die einzigartige Kombination von Eigenschaften, die aromatische Sulfondiamine besitzen,

macht sie in verschiedenen High-Tech-Bereichen wertvoll.

Hochleistungspolymere
Die bei weitem bedeutendste Anwendung von aromatischen Sulfondiaminen liegt im Bereich

der Polymerchemie. Sie werden als Monomere oder Härter bei der Herstellung von Materialien

verwendet, die unter extremen Bedingungen eingesetzt werden.

Polyimide und Poly(ether-sulfon)e: Diese Polymere werden aufgrund ihrer hohen

Glasübergangstemperaturen (oft über 250 °C) und ihrer ausgezeichneten mechanischen
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Eigenschaften in der Luft- und Raumfahrt, der Elektronik und für industrielle Membranen

eingesetzt.[11][12]

Epoxidharze: 4,4'-Diaminodiphenylsulfon wird als Härter für Epoxidharze verwendet,

wodurch die thermische Beständigkeit und Flexibilität des ausgehärteten Materials

verbessert wird.[6]

Polymertyp
Dianhydrid/Diamin-
Monomere

Glasübergangstemperatur
(Tg)

Polyimid PMDA / ODA 302 °C[11]

Polyimid BTDA / ODA 276 °C[11]

Polyimid BPDA / ODA 290 °C[11]

Polyimid
4,5-Diazafluoren-Dianhydrid /

Verschiedene Diamine
270 - 311 °C[12]

Tabelle 3: Glasübergangstemperaturen (Tg) ausgewählter aromatischer Polyimide. (PMDA =

Pyromellitsäuredianhydrid; BTDA = 3,3',4,4'-Benzophenontetracarbonsäuredianhydrid; BPDA =

3,3',4,4'-Biphenyltetracarbonsäuredianhydrid; ODA = 4,4'-Oxydianilin)

Pharmazeutika
Wie bereits erwähnt, ist 4,4'-Diaminodiphenylsulfon (Dapson) ein entscheidendes Medikament

zur Behandlung von Lepra.[1] Seine antibakterielle Wirkung beruht auf seiner Fähigkeit, die

Folsäuresynthese in Bakterien zu hemmen. Die Sulfonstruktur ist in zahlreichen anderen

pharmazeutischen Molekülen mit einem breiten Spektrum an biologischen Aktivitäten

vorhanden, darunter entzündungshemmende, antimikrobielle und krebsbekämpfende

Eigenschaften.

Farbstoffe und Pigmente
Die aromatische Natur und die Anwesenheit von Aminogruppen machen diese Verbindungen

zu nützlichen Zwischenprodukten bei der Synthese bestimmter Azofarbstoffe und anderer

Farbstoffe.
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Schlussfolgerung
Aromatische Sulfondiamine sind eine vielseitige und industriell wichtige Klasse chemischer

Verbindungen. Ihre robuste Struktur, die durch eine Sulfonbrücke und aromatische Amine

gekennzeichnet ist, verleiht ihnen außergewöhnliche thermische und mechanische

Eigenschaften. Diese Eigenschaften werden bei ihrer Hauptanwendung als Monomere für

Hochleistungspolymere genutzt. Darüber hinaus unterstreicht die entscheidende Rolle von 4,4'-

Diaminodiphenylsulfon (Dapson) in der Medizin ihre Bedeutung in der Arzneimittelentwicklung.

Die gut etablierten Synthesewege und die detaillierte Charakterisierung dieser Verbindungen

untermauern weiterhin ihre Bedeutung in der wissenschaftlichen Forschung und bei

industriellen Anwendungen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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